(S)-Methyl 3-hydroxytetradecanoate

Description

(S)-Methyl 3-hydroxytetradecanoate, also known as Methyl 3-hydroxytetradecanoate, is a chemical compound with the molecular formula C15H30O3 . It is also referred to as 3-Hydroxy Myristic Acid Methyl Ester and Tetradecanoic acid, 3-hydroxy-, methyl ester . The compound has a molecular weight of 258.40 g/mol .

Methyl 3-hydroxytetradecanoate, a quorum-sensing signal molecule (quormone), regulates the virulence of certain organisms . It can be purchased as a neat liquid with a purity exceeding 98% and should be stored in a freezer . Larodan sells it in various quantities, such as 10 mg, 50 mg, and 250 mg .

The PubChem database contains extensive information on Methyl 3-hydroxytetradecanoate, including its structure, chemical names, physical and chemical properties, and classifications . The isomeric SMILES notation for the compound is C(CCCCCCCCCCC)(CC(OC)=O)O . Another similar compound is Methyl 3-hydroxytetradecanoate .

• CAS No.: 76835-67-1
• Product Name: (S)-Methyl 3-hydroxytetradecanoate
• Molecular Formula: C15H30O3
• Molecular Weight: 258.4 g/mol
• IUPAC Name: methyl (3S)-3-hydroxytetradecanoate
• Standard InChI: InChI=1S/C15H30O3/c1-3-4-5-6-7-8-9-10-11-12-14(16)13-15(17)18-2/h14,16H,3-13H2,1-2H3/t14-/m0/s1
• Standard InChIKey: UOZZAMWODZQSOA-AWEZNQCLSA-N
• SMILES: CCCCCCCCCCCC(CC(=O)OC)O
• Canonical SMILES: CCCCCCCCCCCC(CC(=O)OC)O
• Synonyms: (3S)-3-Hydroxytetradeconoic Acid Methyl Ester; _x000B_Methyl (S)-3-Hydroxytetradecanoate
• PubChem Compound: 11021563
• Last Modified: Sep 16 2023